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Compound of Interest

Compound Name: m-PEG10-NHS ester

Cat. No.: B609231

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with m-PEG10-NHS ester. Adherence
to these procedures is essential for ensuring personal safety and maintaining a secure
laboratory environment.

Chemical and Physical Properties

m-PEG10-NHS ester is a polyethylene glycol (PEG) derivative containing an N-
hydroxysuccinimide (NHS) ester.[1][2] The NHS ester is reactive toward primary amines,
making it useful for labeling proteins, amine-modified oligonucleotides, and other amine-
containing molecules.[1][2][3] The PEG component increases the solubility of the molecule in
agueous media.
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Property Value Source(s)
Molecular Formula C26H47NO14

Molecular Weight 597.66 g/mol

Appearance Solid

Purity >90-98%

Solubility Water, DMSO, DCM, DMF

-20°C (powder) or -80°C (in

Storage Conditions
solvent)

Hazard Identification and Safety Precautions

m-PEG10-NHS ester is classified as harmful if swallowed and is very toxic to aquatic life with
long-lasting effects. It can also cause skin and eye irritation and may cause respiratory
irritation.

Precautionary Statements:

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to minimize exposure. The following equipment
is mandatory when handling m-PEG10-NHS ester:
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PPE Category Specification Rationale

) Tight-sealing safety goggles or  Protects against splashes and
Eye/Face Protection ] ] )
a face shield. airborne particles.

Nitrile gloves (inspect before ] )
Prevents skin contact with the

Skin Protection use) and an impervious lab )
chemical.
coat.
Generally not required for
small quantities with adequate
) ) ventilation. For larger Protects against the inhalation
Respiratory Protection . ] ]
quantities or if dust is of dust or aerosols.

generated, use a NIOSH-

approved respirator.

Safe Handling and Operational Workflow

The following diagram outlines the essential steps for the safe handling of m-PEG10-NHS

ester, from preparation to disposal.
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Caption: Safe handling workflow for m-PEG10-NHS ester.
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Experimental Protocols

a. Preparation of Stock Solutions:

o Allow the container of m-PEG10-NHS ester to equilibrate to room temperature before
opening to prevent moisture condensation.

e Work in a chemical fume hood and wear all required PPE.
» Weigh the desired amount of m-PEG10-NHS ester.

» Dissolve in an appropriate anhydrous solvent such as DMSO, DMF, or DCM. Stock solutions
should be prepared fresh. If storage is necessary, aliquot and store in tightly sealed vials at
-20°C for up to one month or -80°C for up to six months.

b. General Protein Labeling Protocol:

» Dissolve the protein to be labeled in a suitable amine-free buffer (e.g., PBS) at a pH of 7.2-
8.5.

e Prepare a stock solution of m-PEG10-NHS ester in an anhydrous solvent (e.g., DMSO).
¢ Add the desired molar excess of the m-PEG10-NHS ester solution to the protein solution.
 Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours.

* Remove the excess, unreacted m-PEG10-NHS ester using dialysis or a desalting column.

First Aid Measures

 |f Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

» In Case of Skin Contact: Wash with plenty of soap and water. Take off contaminated clothing
and wash it before reuse.

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.
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e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.

Spill and Disposal Plan

a. Spill Cleanup:

e Ensure the area is well-ventilated.

o Wear appropriate PPE, including respiratory protection if necessary.

e For solid spills, carefully sweep up the material to avoid generating dust.
 For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Collect the spilled material and absorbent in a sealed container for disposal.
o Decontaminate the spill area with a suitable solvent.

b. Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

» Do not allow the chemical to enter drains. Collect spillage as it is very toxic to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling m-
PEG10-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609231#personal-protective-equipment-for-handling-
m-pegl0-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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